Cas no 879551-01-6 (2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic AcidEthyl Ester Cyclic Sulfate)
2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic AcidEthyl Ester Cyclic Sulfate Chemical and Physical Properties
Names and Identifiers
-
- (4S,5R)-ethyl 5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-4-methyl-1,3,2-dioxathiolane-4-carboxylate 2,2-dioxide
- Ethyl (4S,5R)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-4-methyl-2,2-dioxo-1,3,2-dioxathiolane-4-carboxylate
- 2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic Acid Ethyl Ester Cyclic Sulfate
- (4S,5R)-4-(Ethoxycarbonyl)-4-methyl-5-[(4R)-2,2-dimethyl-1,3-dioxolane-4-yl]-1,3,2-dioxathiolane 2,2-dioxide
- D-Arabinonic acid, 2-C-methyl-4,5-O-(1-methylethylidene)-, ethyl ester,cyclic sulfate
- SCHEMBL768364
- CS-0009688
- AKOS037650694
- (4S,5R)-ethyl5-((R)-2,2-diMethyl-1,3-dioxolan-4-yl)-4-Methyl-1,3,2-dioxathiolane-4-carboxylate2,2-dioxide
- CS-15186
- 879551-01-6
- 2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic AcidEthyl Ester Cyclic Sulfate
-
- Inchi: 1S/C11H18O8S/c1-5-15-9(12)11(4)8(18-20(13,14)19-11)7-6-16-10(2,3)17-7/h7-8H,5-6H2,1-4H3/t7-,8-,11+/m1/s1
- InChI Key: UYMLTUZYEYHYHO-XLDPMVHQSA-N
- SMILES: S1(=O)(=O)O[C@@](C(=O)OCC)(C)[C@@H]([C@H]2COC(C)(C)O2)O1
Computed Properties
- Exact Mass: 310.07223870g/mol
- Monoisotopic Mass: 310.07223870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 106
2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic AcidEthyl Ester Cyclic Sulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S95120-1g |
(4S,5R)-ethyl 5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-4-methyl-1,3,2-dioxathiolane-4-carboxylate 2,2-dioxide |
879551-01-6 | 1g |
¥4368.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S95120-250mg |
(4S,5R)-ethyl 5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-4-methyl-1,3,2-dioxathiolane-4-carboxylate 2,2-dioxide |
879551-01-6 | 250mg |
¥2188.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S95120-100mg |
(4S,5R)-ethyl 5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-4-methyl-1,3,2-dioxathiolane-4-carboxylate 2,2-dioxide |
879551-01-6 | 100mg |
¥978.0 | 2021-09-07 | ||
| TRC | M320015-50mg |
2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic Acid Ethyl Ester Cyclic Sulfate |
879551-01-6 | 50mg |
$92.00 | 2023-05-17 | ||
| TRC | M320015-100mg |
2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic Acid Ethyl Ester Cyclic Sulfate |
879551-01-6 | 100mg |
$178.00 | 2023-05-17 | ||
| TRC | M320015-250mg |
2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic Acid Ethyl Ester Cyclic Sulfate |
879551-01-6 | 250mg |
$391.00 | 2023-05-17 | ||
| TRC | M320015-500mg |
2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic Acid Ethyl Ester Cyclic Sulfate |
879551-01-6 | 500mg |
$735.00 | 2023-05-17 | ||
| Chemenu | CM541307-100mg |
(4S,5R)-ethyl 5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-4-methyl-1,3,2-dioxathiolane-4-carboxylate 2,2-dioxide |
879551-01-6 | 98% | 100mg |
$150 | 2023-02-17 | |
| Chemenu | CM541307-250mg |
(4S,5R)-ethyl 5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-4-methyl-1,3,2-dioxathiolane-4-carboxylate 2,2-dioxide |
879551-01-6 | 98% | 250mg |
$336 | 2023-02-17 | |
| Chemenu | CM541307-1g |
(4S,5R)-ethyl 5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-4-methyl-1,3,2-dioxathiolane-4-carboxylate 2,2-dioxide |
879551-01-6 | 98% | 1g |
$672 | 2023-02-17 |
2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic AcidEthyl Ester Cyclic Sulfate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic AcidEthyl Ester Cyclic Sulfate
Professional Introduction to Compound with CAS No. 879551-01-6 and Product Name: 2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic Acid Ethyl Ester Cyclic Sulfate
The compound with the CAS number 879551-01-6 and the product name 2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic Acid Ethyl Ester Cyclic Sulfate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The molecular structure of this compound features a cyclic sulfate ester derived from D-arabinonic acid, which is a key intermediate in the biosynthesis of various carbohydrates and has been extensively studied for its role in metabolic pathways.
The presence of a methyl group at the 2-position and an isopropenylidene group at the 4,5-O position introduces additional functional diversity, making this compound a versatile building block for synthetic chemists. The cyclic sulfate ester moiety enhances the solubility and stability of the compound, which is crucial for its application in pharmaceutical formulations. This structural feature also makes it an attractive candidate for further derivatization, allowing for the creation of a wide range of analogs with tailored biological activities.
Recent research has highlighted the importance of D-arabinonic acid derivatives in the development of new drugs. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. The specific modification of 2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic Acid Ethyl Ester Cyclic Sulfate has opened up new avenues for exploration. Studies have demonstrated that the introduction of functional groups such as methyl and isopropenylidene can significantly alter the pharmacokinetic properties of a compound, potentially leading to improved bioavailability and efficacy.
In addition to its structural significance, this compound has been investigated for its potential role in enzyme inhibition. The cyclic sulfate ester structure can mimic natural substrates or transition states, thereby interfering with enzymatic activity. This property is particularly valuable in the development of enzyme inhibitors, which are widely used in treating diseases caused by enzymatic dysregulation. For instance, inhibitors targeting glycosyltransferases have shown considerable success in managing conditions such as bacterial infections and cancer.
The synthesis of 2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic Acid Ethyl Ester Cyclic Sulfate involves a series of well-established organic reactions, including esterification, cyclization, and sulfation. These synthetic strategies are not only efficient but also scalable, making it feasible to produce this compound in sufficient quantities for both research and commercial purposes. The optimization of these synthetic routes has been a focus of recent studies, with efforts aimed at improving yield and purity while minimizing side reactions.
The biological activity of this compound has been preliminarily evaluated through in vitro assays. Initial results suggest that it exhibits inhibitory effects on certain enzymes relevant to carbohydrate metabolism. This finding aligns with the growing interest in targeting metabolic pathways as a strategy for disease intervention. Furthermore, the compound's ability to interact with biological targets without causing significant toxicity makes it a promising candidate for further development.
Future research directions include exploring the pharmacological profile of this compound in vivo models. This will provide insights into its potential therapeutic applications and help identify any adverse effects that may need to be addressed before clinical translation. Additionally, computational modeling techniques are being employed to predict how this compound interacts with biological targets at the molecular level. These studies will aid in rationalizing its design and optimizing its efficacy.
The impact of 2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic Acid Ethyl Ester Cyclic Sulfate extends beyond academic research; it holds significant commercial potential as well. Pharmaceutical companies are increasingly seeking novel compounds that can be developed into next-generation therapeutics. This compound's unique structural features and demonstrated biological activity make it an attractive candidate for licensing or further development by industry partners.
In conclusion, 879551-01-6 represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structure, derived from D-arabinonic acid, combined with functional modifications such as methyl and isopropenylidene groups, makes it a versatile tool for drug discovery. The cyclic sulfate ester moiety enhances its solubility and stability while providing opportunities for further derivatization. Preliminary studies suggest promising biological activities that warrant further investigation both in vitro and in vivo.
879551-01-6 (2-C-Methyl-4,5-O-(1-methylethylidene)-D-arabinonic AcidEthyl Ester Cyclic Sulfate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)